1-((5-chlorothiophen-2-yl)sulfonyl)-N-(2,5-dichlorophenyl)piperidine-2-carboxamide
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Description
1-((5-chlorothiophen-2-yl)sulfonyl)-N-(2,5-dichlorophenyl)piperidine-2-carboxamide is a useful research compound. Its molecular formula is C16H15Cl3N2O3S2 and its molecular weight is 453.78. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
- Biologically Active Derivatives Synthesis : A study focused on synthesizing O-substituted derivatives of a structurally related compound to evaluate against enzymes such as lipoxygenase and acetylcholinesterase, demonstrating potential applications in designing inhibitors for specific enzymes with implications in treating diseases like Alzheimer's (Khalid et al., 2013).
Molecular Interaction Studies
- Cannabinoid Receptor Antagonists : Research involving molecular interaction analysis of a related antagonist compound with the CB1 cannabinoid receptor, providing insights into drug design targeting cannabinoid receptors, which could have implications for developing treatments for conditions such as obesity, addiction, and chronic pain (Shim et al., 2002).
Antimicrobial and Anticancer Applications
- Antimicrobial Activity : A study synthesizing new derivatives and evaluating their antimicrobial activity against pathogens of agricultural importance, hinting at the potential agricultural applications of related compounds (Vinaya et al., 2009).
- Anticancer Evaluation : Synthesis and evaluation of phenylaminosulfanyl-1,4-naphthoquinone derivatives, including a structurally related compound, for their cytotoxic activity against cancer cell lines, demonstrating the potential use in anticancer drug development (Ravichandiran et al., 2019).
Chemical Synthesis and Catalysis
- Lewis Basic Catalysts for Hydrosilylation : The development of N-formamides derived from l-piperazine-2-carboxylic acid as highly enantioselective Lewis basic catalysts for hydrosilylation of N-aryl imines, indicating the role of related structures in facilitating chemical reactions with high selectivity and yield (Wang et al., 2006).
Properties
IUPAC Name |
1-(5-chlorothiophen-2-yl)sulfonyl-N-(2,5-dichlorophenyl)piperidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15Cl3N2O3S2/c17-10-4-5-11(18)12(9-10)20-16(22)13-3-1-2-8-21(13)26(23,24)15-7-6-14(19)25-15/h4-7,9,13H,1-3,8H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQTTXMCTGUMONK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)C(=O)NC2=C(C=CC(=C2)Cl)Cl)S(=O)(=O)C3=CC=C(S3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15Cl3N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.